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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin

Cat. No.: B162026

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4"-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside found in
plant species of the Jasminum genus, notably Jasminum mesnyi[1]. Secoiridoids are a class of
monoterpenoids known for their diverse biological activities, making 4"-Hydroxyisojasminin a
compound of interest for further investigation. This technical guide provides a summary of its
known chemical properties and explores its potential biological significance based on its
chemical class. While detailed experimental data on this specific compound is limited in publicly
accessible literature, this document compiles available information and proposes avenues for
future research.

Core Chemical Properties

4"-Hydroxyisojasminin is a complex molecule with the chemical formula C26H38013]2]. Its
core structure consists of a secoiridoid aglycone linked to a glucose moiety. The key identifiers
and computed properties are summarized below.

Table 1: Chemical Identification of 4"-Hydroxyisojasminin
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Identifier Value Source

16-ethylidene-6,7-dihydroxy-
5,9-dimethyl-17-[3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-ylJoxy- PubChem
3,12,18-
trioxatricyclo[13.4.0.0,%nona
dec-1(19)-ene-2,13-dione

CAS Number 135378-09-5 PubChem
Molecular Formula C26H38013 PubChem|[2]
Molecular Weight 558.6 g/mol PubChem][2]

CC=C1C2CC(=0)OCC3C(CC(
C3(C(COC(=0)C2=COC10C4

Canonical SMILES PubChem
C(C(C(C(04)C0O)0)0)0)C)0O)
0o)C
PYDQUAKPMYNFTL-

InChl Key PubChem

UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of 4"-Hydroxyisojasminin

Property Value Source
XLogP3 -1.4 PubChem|[2]
Hydrogen Bond Donor Count 7 PubChem][2]
Hydrogen Bond Acceptor

Count 13 PubChem|[2]
Rotatable Bond Count 9 PubChem|[2]
Topological Polar Surface Area 202 A2 PubChem[2]
Heavy Atom Count 39 PubChem
Complexity 981 PubChem|[2]
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Note: The data in Table 2 are computationally generated and have not been experimentally
verified in the available literature.

Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of 4"-
Hydroxyisojasminin are not readily available in the reviewed literature. However, a general
methodology for the isolation of secoiridoid glycosides from Jasminum species can be inferred
from various studies.

General Isolation and Purification Workflow for
Secoiridoid Glycosides from Jasminum species

The following workflow represents a typical approach for the isolation of compounds like 4"-
Hydroxyisojasminin.
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A generalized workflow for the isolation and characterization of secoiridoid glycosides.
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Methodology:

Plant Material Collection and Preparation: Leaves of Jasminum mesnyi are collected, air-
dried, and ground into a fine powder.

o Extraction: The powdered plant material is typically extracted with a polar solvent like
methanol or ethanol at room temperature or using a Soxhlet apparatus. The solvent is then
evaporated under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and subjected to sequential liquid-
liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, ethyl
acetate, and n-butanol. Secoiridoid glycosides are typically enriched in the more polar
fractions (e.g., ethyl acetate and n-butanol).

o Chromatographic Purification: The polar fractions are subjected to multiple steps of column
chromatography. Initial separation may be performed on silica gel, followed by size-exclusion
chromatography on Sephadex LH-20.

 Final Purification: Final purification to obtain the pure compound is often achieved using
preparative High-Performance Liquid Chromatography (HPLC).

o Structure Elucidation: The structure of the isolated compound is determined using a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) (*H,
13C, COSY, HMQC, HMBC), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible
(UV) spectroscopy.

Biological Activity and Potential Sighaling Pathways

While specific studies on the biological activity and mechanism of action of 4"-
Hydroxyisojasminin are limited, the broader class of secoiridoids from Jasminum species is
known to possess various pharmacological properties, including antioxidant and anti-
inflammatory effects[3][4][5][6]. Plant extracts of Jasminum mesnyi, which contain 4"-
Hydroxyisojasminin, have been reported to exhibit anthelmintic and wound-healing
properties[7][8].

Proposed Anti-Inflammatory Signaling Pathway
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Based on the known anti-inflammatory activity of other secoiridoids, it is plausible that 4"-
Hydroxyisojasminin may exert its effects through the modulation of key inflammatory
signaling pathways, such as the Nuclear Factor-kappa B (NF-kB) pathway. NF-kB is a crucial
transcription factor that regulates the expression of numerous pro-inflammatory genes.

Hypothetical Mechanism of Action:

It is proposed that 4"-Hydroxyisojasminin may inhibit the activation of the NF-kB pathway.
This could occur through the inhibition of IkB kinase (IKK), which would prevent the
phosphorylation and subsequent degradation of the inhibitor of NF-kB (IkB). As a result, NF-kB
would remain sequestered in the cytoplasm and be unable to translocate to the nucleus to
initiate the transcription of pro-inflammatory target genes.
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A proposed mechanism for the anti-inflammatory activity of 4"-Hydroxyisojasminin.
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Conclusion and Future Directions

4"-Hydroxyisojasminin is a secoiridoid glucoside with a well-defined chemical structure.
While its fundamental chemical properties have been computationally predicted, there is a
notable lack of comprehensive experimental data regarding its physicochemical characteristics
and biological activity. The proposed anti-inflammatory mechanism via inhibition of the NF-kB
pathway is hypothetical and requires experimental validation. Future research should focus on
the targeted isolation of 4"-Hydroxyisojasminin to perform detailed spectroscopic and
crystallographic analysis, determine its physicochemical properties, and investigate its
pharmacological activities and underlying mechanisms of action. Such studies will be crucial in
unlocking the full therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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